Cas no 895474-18-7 (N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide)

• Product Name: N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide
• CAS No: 895474-18-7
• MF: C₁₉H₁₇ClN₂O₃S₂
• MW: 420.932881116867
• CID: 6403888
• PubChem ID: 18573126
• Update Time: 2025-10-19

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)sulfonylpropanamide
• AKOS000916902
• F2536-0610
• N-(4-(4-chlorophenyl)thiazol-2-yl)-3-tosylpropanamide
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-methylbenzenesulfonyl)propanamide
• 895474-18-7

• Inchi： 1S/C19H17ClN2O3S2/c1-13-2-8-16(9-3-13)27(24,25)11-10-18(23)22-19-21-17(12-26-19)14-4-6-15(20)7-5-14/h2-9,12H,10-11H2,1H3,(H,21,22,23)
• InChI Key： FYKLDMPDTRINHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)NC(CCS(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 420.0369124g/mol
• Monoisotopic Mass: 420.0369124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide

Comprehensive Overview of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide (CAS No. 895474-18-7)

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide, with the CAS number 895474-18-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazole ring, a chlorophenyl group, and a methylbenzenesulfonyl moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible role in modulating biological pathways, which could lead to breakthroughs in treating various conditions.

The compound's chemical name and CAS registry number are critical identifiers for scientists and regulatory bodies. The thiazole ring, a common motif in medicinal chemistry, is known for its versatility in interacting with biological targets. Meanwhile, the 4-chlorophenyl group adds hydrophobic character, which can enhance membrane permeability—a desirable trait in drug design. The methylbenzenesulfonyl component further contributes to the compound's stability and reactivity, making it a valuable candidate for further study.

In recent years, the demand for highly specific chemical compounds like N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide has surged, driven by advancements in precision medicine and targeted therapy. This trend aligns with the growing focus on personalized healthcare, where compounds with well-defined structures and mechanisms are prioritized. The compound's potential to interact with enzymes or receptors involved in disease pathways makes it a promising subject for biomedical research.

From a synthetic chemistry perspective, the preparation of CAS 895474-18-7 involves multi-step organic reactions, often requiring high-purity reagents and controlled conditions. The compound's stability under various pH levels and temperatures is also a key consideration for its storage and handling. Researchers frequently explore derivatives of this compound to optimize its pharmacological properties, such as bioavailability and selectivity.

The safety profile of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide is another area of interest. While it is not classified as a hazardous substance, proper laboratory practices are essential to ensure safe handling. The compound's environmental impact and biodegradability are also under scrutiny, reflecting the broader scientific community's commitment to sustainable chemistry.

In the context of drug discovery, this compound exemplifies the shift toward small-molecule therapeutics with well-characterized targets. Its structural features align with the search for novel inhibitors or modulators of disease-related proteins. As such, it is often discussed in forums and publications focusing on medicinal chemistry and pharmacology.

For those seeking CAS 895474-18-7 suppliers or technical data sheets, it is important to verify the compound's purity and analytical specifications. Reputable suppliers typically provide HPLC or NMR data to confirm identity and quality. Additionally, the compound's solubility and stability in various solvents are frequently queried by researchers planning experiments.

The future of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide lies in its potential applications beyond the lab. Whether as a lead compound for new therapeutics or a tool for mechanistic studies, its versatility continues to inspire innovation. As research progresses, updates on its biological activity and clinical relevance will undoubtedly shape its trajectory in science and medicine.